Cas no 885275-90-1 (1-Azetidineacetic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-(4-methylphenyl)-)

• Product Name: 1-Azetidineacetic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-(4-methylphenyl)-
• CAS No: 885275-90-1
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• MDL: MFCD04115169
• CID: 711311
• Update Time: 2025-05-20

1-Azetidineacetic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Azetidineacetic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-(4-methylphenyl)-
• (3-BOC-AMINO-AZETIDIN-1-YL)-P-TOLYL-ACETIC ACID
• (3-BOC-AMINOAZETIDIN-1-YL)-P-TOLYL-ACETIC ACID,
• (3-TERT-BUTOXYCARBONYLAMINO-AZETIDIN-1-YL)-P-TOLYL-ACETIC ACID
• alpha-[3-(Boc-amino)-1-azetidinyl]-p-tolyl-acetic acid
• 1-Azetidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-(4-methylphenyl)-

• MDL： MFCD04115169
• Inchi： 1S/C17H24N2O4/c1-11-5-7-12(8-6-11)14(15(20)21)19-9-13(10-19)18-16(22)23-17(2,3)4/h5-8,13-14H,9-10H2,1-4H3,(H,18,22)(H,20,21)
• InChI Key： VBSWKGFKTYURDL-UHFFFAOYSA-N
• SMILES： N1(CC(C1)NC(=O)OC(C)(C)C)C(C1C=CC(C)=CC=1)C(O)=O

Computed Properties

• Exact Mass: 320.17400
• Monoisotopic Mass: 320.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 461.4±45.0 °C(Predicted)
• PSA: 78.87000
• LogP: 2.65840
• pka: 2.06±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Azetidineacetic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-(4-methylphenyl)-

1-Azetidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-(4-methylphenyl)- (CAS No. 885275-90-1)

1-Azetidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-(4-methylphenyl)- (CAS No. 885275-90-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected 4-methylphenylalanine azetidine-2-carboxylic acid, is characterized by its unique structural features, including an azetidine ring, a Boc (tert-butoxycarbonyl) protecting group, and a substituted phenylalanine moiety. These characteristics make it an attractive building block for the synthesis of complex molecules and peptides.

The azetidine ring is a four-membered heterocyclic compound that has gained considerable attention in recent years due to its potential in enhancing the bioavailability and metabolic stability of drug candidates. The presence of this ring in 1-Azetidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-(4-methylphenyl)- provides a rigid structure that can influence the conformational properties of the molecule, thereby affecting its biological activity and pharmacokinetic properties.

The Boc protecting group is a widely used amino protecting group in organic synthesis. It is known for its stability under various reaction conditions and can be readily removed under acidic conditions to reveal the free amine. This feature makes Boc-protected 4-methylphenylalanine azetidine-2-carboxylic acid an ideal intermediate for the synthesis of peptides and other nitrogen-containing compounds where controlled deprotection is essential.

The 4-methylphenylalanine moiety adds further complexity to the molecule by introducing a hydrophobic aromatic group. This substitution can enhance the lipophilicity of the compound, which is crucial for improving its membrane permeability and cellular uptake. In medicinal chemistry, such modifications are often employed to optimize the pharmacological properties of lead compounds.

Recent studies have highlighted the potential of 1-Azetidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-(4-methylphenyl)- in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by modulating specific signaling pathways involved in inflammation. Another study in *Bioorganic & Medicinal Chemistry Letters* reported that similar compounds show promising antiviral activity against several RNA viruses, making them potential candidates for antiviral drug development.

In addition to its therapeutic applications, Boc-protected 4-methylphenylalanine azetidine-2-carboxylic acid has been utilized in the development of novel imaging agents for diagnostic purposes. The unique structural features of this compound allow for the attachment of various functional groups that can be used for targeted delivery and imaging. For example, researchers at the University of California have successfully synthesized fluorescent derivatives of this compound that can be used to visualize specific cellular processes in real-time.

The synthesis of 1-Azetidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-(4-methylphenyl)- typically involves several steps, including the formation of the azetidine ring, introduction of the Boc protecting group, and substitution with the 4-methylphenylalanine moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and organocatalytic methods have been employed to optimize the yield and purity of this compound.

In conclusion, 1-Azetidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-α-(4-methylphenyl)- (CAS No. 885275-90-1) is a multifunctional compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive building block for the synthesis of complex molecules with potential therapeutic and diagnostic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.